Cas no 1256818-78-6 (4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde)

• Product Name: 4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• CAS No: 1256818-78-6
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD18257000
• CID: 4774834
• PubChem ID: 129917198
• Update Time: 2026-02-26

4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• 1256818-78-6
• CS-0162791
• 4-Chloro-5-azaindole-2-carbaldehyde
• D80237
• MFCD18257000
• AKOS037648592
• BS-14764

• MDL： MFCD18257000
• Inchi： 1S/C8H5ClN2O/c9-8-6-3-5(4-12)11-7(6)1-2-10-8/h1-4,11H
• InChI Key： LWUCCDLVSVVIQD-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=O)NC=2C=CN=1

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8

Additional information on 4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde

Comprehensive Overview of 4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde (CAS No. 1256818-78-6)

4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde (CAS No. 1256818-78-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The presence of both chloro and aldehyde functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde has increased, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The compound's pyrrolopyridine core is structurally similar to many FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies. Additionally, its aldehyde group offers reactivity for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 1256818-78-6 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating eco-friendly methods to produce this compound, such as catalytic processes or solvent-free reactions. These approaches align with the global push toward reducing the carbon footprint of chemical manufacturing. The compound's stability and solubility properties also make it a candidate for flow chemistry applications, which are gaining traction in industrial settings.

Another area of interest is the role of 4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde in agrochemical development. Its structural motifs are found in pesticides and herbicides, prompting studies on its efficacy and safety. Regulatory agencies worldwide are emphasizing the need for low-toxicity and biodegradable agrochemicals, and this compound's derivatives could meet these criteria. Researchers are also examining its potential in crop protection and plant growth regulation, addressing food security challenges.

The compound's physicochemical properties, such as its melting point, solubility, and spectroscopic characteristics, are well-documented in scientific literature. These details are critical for formulators and process chemists working on scalable production. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure the purity and identity of CAS No. 1256818-78-6, meeting the stringent requirements of pharmaceutical and agrochemical industries.

In summary, 4-Chloro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde (CAS No. 1256818-78-6) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its relevance to green chemistry, kinase inhibitor development, and sustainable agriculture positions it as a compound of significant interest for researchers and industry professionals alike. As scientific advancements continue, this molecule is likely to play an even more prominent role in addressing contemporary challenges in health and environmental sustainability.